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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the therapeutic potential of ML365, a

selective inhibitor of the two-pore domain potassium channels, with a focus on its application in

various disease models. This document consolidates quantitative data, detailed experimental

protocols, and key signaling pathways to serve as a comprehensive resource for the scientific

community.

Executive Summary
ML365 has emerged as a potent modulator of inflammatory responses through its targeted

inhibition of potassium channels, primarily TWIK2 (Tandem of P-domains in a Weak Inward

rectifying K+ channel-related K+ channel 2) and KCNK3/TASK1. Its mechanism of action

centers on the suppression of the NLRP3 inflammasome and the NF-κB signaling pathway,

both critical drivers of inflammation. Preclinical studies, predominantly in models of

endotoxemia, have demonstrated the significant therapeutic potential of ML365 in mitigating

severe inflammatory responses. This guide offers a detailed exploration of the existing data

and methodologies to facilitate further research and development of ML365 as a potential

therapeutic agent.
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Quantitative Data on ML365 Efficacy and
Pharmacokinetics
The following tables summarize the key quantitative data from in vitro and in vivo studies of

ML365.

Table 1: In Vitro Efficacy of ML365

Target Assay Cell Type IC50 Citation

muTWIK2
Whole-cell

voltage-clamp
COS-7 4.07 ± 1.5 μM [1]

KCNK3/TASK1

Thallium influx

fluorescent

assay

- 4 nM [2]

KCNK3/TASK1

Automated

electrophysiology

assay

- 16 nM [2]

Table 2: In Vivo Efficacy of ML365 in LPS-Induced Endotoxemia Model
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Animal Model
Treatment
Protocol

Outcome
Measures

Results Citation

C57BL/6 mice

1, 10, 25 mg/kg

ML365 (i.p.) 1h

prior to 10 mg/kg

LPS

Serum IL-1β

levels

Dose-dependent

reduction in IL-

1β

[1]

C57BL/6 mice

1, 10, 25 mg/kg

ML365 (i.p.) 1h

prior to 10 mg/kg

LPS

Serum TNF-α

levels

No significant

decrease
[1]

C57BL/6 mice

1, 10, 25 mg/kg

ML365 (i.p.) 1h

prior to 10 mg/kg

LPS

Inflammatory

lung injury
Ameliorated [1]

Table 3: Pharmacokinetic Properties of ML365

Species
Administr
ation
Route

Dose Cmax
Half-life
(t1/2)

Oral
Bioavaila
bility (F)

Citation

Rat
Intravenou

s
7 mg/kg - 13.58 h - [1]

Rat Oral 17.5 mg/kg
2005.90

ng/mL
- 22.49% [1]

Signaling Pathways Modulated by ML365
ML365 exerts its anti-inflammatory effects by modulating two key signaling pathways: the

NLRP3 inflammasome activation pathway and the NF-κB signaling pathway.

NLRP3 Inflammasome Pathway
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ML365 inhibits the TWIK2 potassium channel, which is crucial for potassium efflux, an

essential upstream event for the activation of the NLRP3 inflammasome in response to ATP.[1]

By blocking this channel, ML365 prevents the assembly of the inflammasome complex, thereby

inhibiting the cleavage of pro-caspase-1 to its active form and the subsequent maturation and

release of the pro-inflammatory cytokine IL-1β.[1]
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Caption: ML365 inhibits the TWIK2 channel, blocking NLRP3 inflammasome activation.
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NF-κB Signaling Pathway
ML365 has also been shown to inhibit the lipopolysaccharide (LPS)-induced inflammatory

response by regulating the NF-κB signaling pathway.[3] It suppresses the release of pro-

inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[3] ML365 achieves this by inhibiting the

phosphorylation of key upstream kinases Erk, p38, and Jnk, which are involved in the

activation of the NF-κB pathway.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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